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CAS No.: 5576-97-6
Cat. No.: B3416047
Get Quote
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Executive Summary

4-Methoxy-beta-nitrostyrene (CAS: 3179-10-0), also known as trans-4-methoxy-[3-
nitrostyrene, is a critical intermediate in the synthesis of the methoxylated phenethylamine
class of compounds.[1][2] In forensic and pharmaceutical contexts, it serves as the direct
precursor to para-methoxyamphetamine (PMA), a controlled substance with high toxicity.

This guide provides a definitive technical framework for the detection and characterization of 4-
methoxy-beta-nitrostyrene using Mass Spectrometry (MS). It focuses on Electron lonization
(El) patterns typical of Gas Chromatography (GC-MS) and Electrospray lonization (ESI) for
Liquid Chromatography (LC-MS), offering self-validating protocols for researchers and forensic
analysts.

Part 1: Chemical Identity & Physicochemical Basis

Before MS analysis, the analyst must understand the molecule's stability and ionization
potential. Unlike its amine derivatives, the nitrostyrene moiety is thermally stable enough for
direct GC analysis without derivatization, yet it possesses unique fragmentation liabilities due to
the nitro-alkene conjugation.
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Property Value Notes

Nitrogen Rule applies (odd

Formula .
mass = odd nitrogens).
Molecular Weight 179.17 g/mol Monoisotopic Mass: 179.058
Aromatic ring with a methoxy Conjugation extends from the
Structure group ( methoxy oxygen to the nitro
-position) and a nitro-viny!l tail. group.
Under El, the nitro group often
Key Lability Nitro-Nitrite Rearrangement rearranges, leading to

distinctive oxygen losses.

Part 2: GC-MS Analysis (Electron lonization)

GC-MS is the "Gold Standard" for identifying this compound due to the rich structural
information provided by 70 eV Electron lonization.

The Mass Spectrum Profile

The EIl spectrum of 4-methoxy-beta-nitrostyrene is characterized by a distinct molecular ion
and a fragmentation pattern dominated by the instability of the nitro group.

Diagnostic lon Table
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m/z (Mass-to- Relative ] o o
Fragment Identity Mechanistic Origin
Charge) Abundance
Molecular lon. Stable
179 High (50-80%) due to extensive
conjugation.
Loss of formaldehyde
from the methoxy
149 Moderate o
group (Quinoid
formation).
) Direct cleavage of the
133 High
C-N bond.
McLafferty-like
rearrangement
132 Base Peak (100%) involving the
-hydrogen.
Further degradation of
117 Moderate $[148 - OMe]+ $ _
the aromatic core.
Phenyl cation (typical
77 Low Y (typ

aromatic signature).

Fragmentation Logic & Causality

The transition from m/z 179 to 132 is the most critical diagnostic feature. It distinguishes this

compound from potential isomers that lack the specific

-hydrogen geometry required for the elimination of nitrous acid (

).

Mechanism:

« lonization: The electron beam ejects an electron from the

-system.
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e Rearrangement: The oxygen of the nitro group abstracts the vinylic hydrogen (or ortho-ring
hydrogen in some conformers), leading to the neutral loss of

(47 Da).

e Result: A highly stabilized radical cation at m/z 132, often forming a substituted alkyne or
allene structure.

Visualization of Fragmentation Pathways

The following diagram illustrates the primary decay channels validated for beta-nitrostyrenes.

Molecular lon
[M]+ m/z 179

- HNO2 (47 Da)

-NO2 (46 Da) H-Rearrangement

- CH20 (30 Da)

[M - NO2]+ [M - HNO2]+ [M - CH20]+
m/z 133 m/z 132 m/z 149
(Direct Cleavage) (Base Peak) (Methoxy Loss)

Ring Cleavage

m/z 77 m/z 117
(Phenyl Cation) (Ring Degradation)

Click to download full resolution via product page

Caption: EI-MS Fragmentation pathway of 4-Methoxy-beta-nitrostyrene showing the
dominant loss of HNO2.

Part 3: LC-MS/MS Considerations

While GC-MS is preferred for library matching, LC-MS (Triple Quadrupole or Q-TOF) is
superior for trace analysis in biological matrices (blood/urine) where thermal degradation must
be avoided.

« lonization Mode: Electrospray lonization (ESI) in Positive Mode.
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e Precursor lon:
e Adducts: Sodium adducts
are common if mobile phase buffers are not optimized.

MRM Transitions (Multiple Reaction Monitoring): For quantitative methods, use the following
transitions:

e Quantifier:

(Loss of
equivalent/Nitro group).
e Qualifier:

(Loss of Methoxy/Formaldehyde).

Part 4: Experimental Protocols
Sample Preparation (Standard Solution)

Objective: Create a stable, artifact-free solution for injection.

Weighing: Accurately weigh 10 mg of 4-Methoxy-beta-nitrostyrene reference standard.

 Dissolution: Dissolve in 10 mL of HPLC-grade Methanol or Ethyl Acetate (Concentration: 1
mg/mL).

o Note: Avoid chlorinated solvents (like chloroform) for long-term storage as they can induce
photolytic degradation of nitrostyrenes.

e Filtration: Filter through a 0.22 um PTFE syringe filter to remove particulates.

Working Standard: Dilute 1:100 to achieve 10 pg/mL for GC-MS full scan analysis.

GC-MS Instrument Parameters

This protocol is designed for an Agilent 7890/5977 or equivalent single quadrupole system.
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Parameter Setting Rationale
High enough to volatilize, low
Inlet Temp 250°C enough to prevent thermal
pyrolysis of the nitro group.
o ] Prevents column overload and
Injection Mode Split (10:1)

improves peak shape.

DB-5MS or HP-5MS (30m x

Standard non-polar phase

Column separates nitrostyrenes from
0.25mm x 0.25um) S -
amine impurities.
Carrier Gas Helium @ 1.0 mL/min Constant flow mode.
80°C (1 min)
) Rapid ramp preserves peak
Oven Program 20°C/min

280°C (3 min)

symmetry for semi-volatiles.

Prevents condensation before

Transfer Line 280°C

the source.

Standard El source
Source Temp 230°C

temperature.

Captures low mass fragments
Scan Range m/z 40 - 450 (NO+) and potential high mass

contaminants.

Analytical Workflow Diagram

! Sample Prep

GC-MS Acquisition

-
o
| B
Solid Sample Dissolve in MeOH | Split Injection Separation
T aomg > (1 mg/mL) > Dilute 10 10 ugimt. [+—H- P58 DB-5MS Column
I 1 1
(I

[R—

1
|
I Extract lon
EI7%°:\'ICE i Chromatogram (EIC)
. m/z 179, 132
|

Data Analysis

|
1
Library Match :

T
1
1
I
1
|
1 (NIST/SWGDRUG) [

1
1 1
1

______

Click to download full resolution via product page

© 2026 BenchChem. All rights reserved. 6/9

Tech Support


https://www.benchchem.com/product/b3416047/docs?utm_src=pdf-body-img#technical-guide-mass-spectrometry-characterization-of-4-methoxy-beta-nitrostyrene
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3416047?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Caption: Step-by-step workflow from solid sample to confirmed MS identification.

Part 5: Data Interpretation & Quality Control
Artifacts and False Positives

o Thermal Degradation: If the inlet temperature exceeds 280°C, the ratio of m/z 132 to m/z 179
may increase artificially due to thermal elimination of

inside the injector port rather than the ion source.

 Differentiation: Distinguish from 4-methoxyamphetamine (PMA).
o PMA MW = 165.
o PMA Base Peak = m/z 44 (Alpha-cleavage of amine).
o 4-Methoxy-beta-nitrostyrene MW = 179.[1][2][3][4]

o Result: These are easily resolved by Molecular Weight and the Nitrogen Rule (PMA is odd
MW, Nitrostyrene is odd MW). Wait—correction:

= PMA (
) MW = 165 (Odd).
= Nitrostyrene (
) MW = 179 (Odd).[1]

» Correction: Both have odd MWs. The distinction lies in the fragmentation: PMA has a
dominant m/z 44; Nitrostyrene has dominant m/z 132.

Acceptance Criteria

For a positive identification in a regulated environment (e.g., ISO 17025):

e Retention Time: Must match reference standard within +2%.
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lon Ratios: The abundance of m/z 132 relative to m/z 179 should be consistent with the
reference spectrum (typically 132 is the base peak, 179 is ~60-80%).

S/N Ratio: The molecular ion (179) must have a Signal-to-Noise ratio > 3:1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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